methyl 1-(3,4-dimethoxyphenethyl)-3-[(Z)-(dimethylamino)methylidene]-5-methyl-2-oxo-1,2-dihydro-3H-pyrrole-4-carboxylate

• IUPAC Name: methyl (4Z)-1-[2-(3,4-dimethoxyphenyl)ethyl]-4-(dimethylaminomethylidene)-2-methyl-5-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C20H26N2O5/c1-13-18(20(24)27-6)15(12-21(2)3)19(23)22(13)10-9-14-7-8-16(25-4)17(11-14)26-5/h7-8,11-12H,9-10H2,1-6H3/b15-12-
• InChI Key: FZWZDVHEARGAAO-QINSGFPZSA-N
• Canonical SMILES: CC1=C(C(=CN(C)C)C(=O)N1CCC2=CC(=C(C=C2)OC)OC)C(=O)OC
• Isomeric SMILES: CC1=C(/C(=C/N(C)C)/C(=O)N1CCC2=CC(=C(C=C2)OC)OC)C(=O)OC
• Molecular Formula: C20H26N2O5
• Molecular Weight: 374.4 g/mol

Description

Methyl 1-(3,4-dimethoxyphenethyl)-3-[(Z)-(dimethylamino)methylidene]-5-methyl-2-oxo-1,2-dihydro-3H-pyrrole-4-carboxylate is a useful research compound. Its molecular formula is C20H26N2O5 and its molecular weight is 374.437. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Revision

One significant application involves the revision of the structural assignment of products obtained in the reaction of dimethyl but-2-ynoates with anilines and formaldehyde, leading to the identification of methyl 1-(aryl)-3-(methoxymethyl)-4,5-dioxopyrrolidine-3-carboxylate structures (Srikrishna, Sridharan, & Prasad, 2010). This correction in structural understanding underscores the compound's role in organic chemistry, highlighting its importance in synthesizing pyrrolidine derivatives.

Heterocyclic Chemistry and Cytotoxicity

Research has also delved into the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, where compounds related to the methyl 1-(3,4-dimethoxyphenethyl)-3-[(Z)-(dimethylamino)methylidene]-5-methyl-2-oxo-1,2-dihydro-3H-pyrrole-4-carboxylate showed potent cytotoxic activities against various cancer cell lines, underscoring their potential in medicinal chemistry (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Novel Heterocyclic Systems

The compound has also been utilized in the synthesis of novel heterocyclic systems, demonstrating the versatility of this and related compounds as synthons for creating polysubstituted heterocyclic systems, such as pyrroles and pyrazoles, which are valuable in developing new therapeutic agents (Pizzioli, Ornik, Svete, & Stanovnik, 1998).

Supramolecular Chemistry

Additionally, the study of crystal structures and molecular interactions of derivatives highlights the compound's relevance in supramolecular chemistry, providing insights into the conformational features and aggregation patterns of these molecules in solid states. This research avenue is crucial for understanding the material properties and designing molecular assemblies with specific functions (Kranjc, Juranovič, Kočevar, & Perdih, 2012).